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Compound of Interest

Compound Name: AZ-PFKFB3-67

Cat. No.: B15573944

For researchers and professionals in drug development, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This document outlines the essential procedures for the safe disposal of AZ-
PFKFB3-67, a potent and selective PFKFB3 kinase inhibitor.

While the Safety Data Sheet (SDS) for AZ-PFKFB3-67 from some suppliers indicates that it
does not meet the classification criteria for a hazardous substance under European
Commission Directives, it is crucial to note that the chemical, physical, and toxicological
properties have not been exhaustively investigated[1]. Therefore, treating this compound with a
high degree of caution is the most prudent approach.
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Data Point Description

Does not meet hazardous classification criteria
under EC Directives 67/548/EEC, 1999/45/EC,

or 1272/2008. However, toxicological properties

Hazard Status

are not fully known.[1]

Potential for exposure through inhalation,
Routes of Exposure ) ) )
ingestion, and skin or eye contact.

Safety glasses, chemical-resistant gloves,
protective lab coat. A respirator may be
Recommended PPE necessary based on a risk assessment. Work

should be conducted in a chemical fume hood.

[1]

Release into the environment should be strictly
Environmental Safety avoided. The product must not be allowed to

enter drains.[1]

Step-by-Step Disposal Protocol for AZ-PFKFB3-67

Adherence to the following step-by-step protocol is essential for the safe disposal of AZ-
PFKFB3-67 and associated materials.

1. Personal Protective Equipment (PPE) and Engineering Controls:

o Always wear appropriate PPE, including safety glasses, chemical-resistant gloves (compliant
with standard BS EN 374:2003 or equivalent), and a lab coat.[1]

o All handling of AZ-PFKFB3-67, including weighing and solution preparation, should be
performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.[1]

2. Waste Segregation and Collection:
e Solid Waste:

o Collect any unused or waste AZ-PFKFB3-67 powder in its original container or a clearly
labeled, sealed, and chemically compatible waste container.
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o Disposable items contaminated with AZ-PFKFB3-67, such as weighing paper, pipette tips,
and gloves, should be collected in a designated, sealed waste bag or container.

Liquid Waste:

o Agueous and solvent-based solutions containing AZ-PFKFB3-67 must be collected in a
dedicated, leak-proof, and clearly labeled waste container.

o The label should explicitly state "AZ-PFKFB3-67 Liquid Waste" and include a list of all
solvents and their approximate concentrations.

Never mix AZ-PFKFB3-67 waste with other chemical waste streams unless approved by
your institution's Environmental Health and Safety (EHS) department.

. Storage of Chemical Waste:

Store all waste containers in a designated and secure satellite accumulation area within the
laboratory.

Ensure containers are tightly sealed to prevent leaks or spills.
. Final Disposal:

Do not dispose of AZ-PFKFB3-67, either in solid or liquid form, down the sanitary sewer or
in the general trash.[1]

All waste containing AZ-PFKFB3-67 must be disposed of as chemical waste through your
institution's EHS program or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for chemical waste disposal.

. Spill Response:
In the event of a spill, immediately evacuate personnel from the affected area if necessary.
Wear appropriate PPE before attempting to clean the spill.

Contain and cover the spill with a suitable absorbent material.
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o Carefully collect the absorbent material and place it in a sealed container for disposal as
chemical waste.

o Decontaminate the spill area according to your laboratory's standard operating procedures.
o Report the spill to your laboratory supervisor and EHS department.

Disposal Process Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of AZ-PFKFB3-67.
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Caption: Workflow for the safe disposal of AZ-PFKFB3-67 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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